N-Butylpyridin-4-amine

• IUPAC Name: N-butylpyridin-4-amine
• InChI: InChI=1S/C9H14N2/c1-2-3-6-11-9-4-7-10-8-5-9/h4-5,7-8H,2-3,6H2,1H3,(H,10,11)
• InChI Key: ZKROIIKNWZGVTE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=CC=NC=C1
• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol

Description

Synthesis Analysis

While specific synthesis methods for “N-Butylpyridin-4-amine” are not available, there are general methods for the synthesis of pyrimidines. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. Numerous methods for the synthesis of pyrimidines are described.

Scientific Research Applications

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Nonlinear Optical Materials

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Antibacterial Polymers

• Although not directly related to N-Butylpyridin-4-amine, nanoengineered antibacterial polymers have gained attention in biomedical applications. .

Safety and Hazards

The safety data sheet for “N-Butylpyridin-4-amine” indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified under Acute toxicity, oral (Category 4), H302.

Synthesis routes and methods

Procedure details

A solution of 4-chloropyridine (2.0 g, 17.6 mmol), 50% butylamine in water (30 mL) was heated at 150° C. in a sealed tube for 24 h. The reaction mixture was evaporated, partitioned between 0.1 N NaOH and CH2Cl2, dried (Na2SO4) and evaporated. Crystallization in ether/petroleum ether 4:1 afforded 2.4 g of the title product 113 as a white powder (LCMS analysis).